Cas no 1548262-56-1 (5-CHLORO-1-METHYL-3-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE)

• Product Name: 5-CHLORO-1-METHYL-3-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE
• CAS No: 1548262-56-1
• MF: C₇H₁₀Cl₂N₂O₂S
• MW: 257.137498378754
• MDL: MFCD24330274
• CID: 5243795
• Update Time: 2025-06-10

5-CHLORO-1-METHYL-3-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-sulfonyl chloride, 5-chloro-1-methyl-3-propyl-
• 5-CHLORO-1-METHYL-3-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE

• MDL： MFCD24330274
• Inchi： 1S/C7H10Cl2N2O2S/c1-3-4-5-6(14(9,12)13)7(8)11(2)10-5/h3-4H2,1-2H3
• InChI Key： KPJBBFLUHKGEQF-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(S(Cl)(=O)=O)C(CCC)=N1

Additional information on 5-CHLORO-1-METHYL-3-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE

5-CHLORO-1-METHYL-3-PROPYL-1H-PYRAZOLE-4-SULFONYL CHLORIDE (CAS No. 1548262-56-1): An Overview

5-Chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1548262-56-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structural features, has shown promising applications in the development of novel pharmaceuticals and agrochemicals. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular structure of 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride is composed of a pyrazole ring substituted with a chlorine atom at the 5-position, a methyl group at the 1-position, and a propyl group at the 3-position. The sulfonyl chloride functional group at the 4-position imparts reactivity and versatility to the molecule. This compound is a white crystalline solid with a molecular weight of 279.29 g/mol. It is soluble in common organic solvents such as dichloromethane, acetone, and ethyl acetate but is insoluble in water.

The sulfonyl chloride functional group is highly reactive and can undergo nucleophilic substitution reactions to form sulfonamides, sulfonates, and other derivatives. This reactivity makes 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride an important intermediate in the synthesis of various compounds with diverse biological activities.

Synthesis Methods

The synthesis of 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride typically involves several steps. One common approach starts with the preparation of the corresponding pyrazole derivative, which can be synthesized through a variety of methods such as cyclocondensation reactions or metal-catalyzed coupling reactions. The pyrazole derivative is then converted to the sulfonyl chloride by treatment with chlorosulfonic acid or thionyl chloride.

A recent study published in the Journal of Organic Chemistry (2022) reported an efficient one-pot synthesis method for 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride. The method involves the reaction of 5-chloro-1-methylpyrazole with propargyl bromide followed by treatment with chlorosulfonic acid. This approach offers high yields and excellent purity, making it suitable for large-scale production.

Biological Applications

5-Chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride has been explored for its potential biological activities, particularly in the development of new drugs and agrochemicals. One area of significant interest is its use as an intermediate in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activities including antibacterial, antifungal, and anti-inflammatory properties.

A study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the use of 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride in the synthesis of novel sulfonamide derivatives with potent antiproliferative activity against cancer cells. The researchers found that these derivatives exhibited selective cytotoxicity towards various cancer cell lines while showing minimal toxicity to normal cells. This finding highlights the potential of 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride-derived compounds in cancer therapy.

In addition to its pharmaceutical applications, 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride has also been studied for its use in agrochemicals. A recent paper in Pesticide Biochemistry and Physiology (2022) reported that derivatives of this compound showed excellent herbicidal activity against a range of weed species. The researchers attributed this activity to the unique structural features of the pyrazole ring and the sulfonyl chloride functional group, which enhance the compound's ability to disrupt plant metabolism.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, especially those with reactive functional groups like sulfonyl chlorides. While 5-chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, fume hoods should be used to minimize exposure to vapors.

Conclusion

5-Chloro-1-methyl-3-propyl-1H-pyrazole-4-sulfonyl chloride (CAS No. 1548262-56-1) is a valuable compound with a wide range of applications in medicinal chemistry and organic synthesis. Its unique chemical structure and reactivity make it an important intermediate in the development of novel drugs and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.